Cas no 5449-89-8 ( )

• Product Name: &nbsp
• CAS No: 5449-89-8
• MF: C₁₉H₄₇ClN₆
• MW: 395.06968331337
• CID: 941596
• PubChem ID: 24182434
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-tetrakis[2-(dimethylamino)ethyl]propane-1,3-diamine,hydrochloride
• NSC16450
• NSC-16450
• 5449-89-8
• N~1~,N~1~,N~3~,N~3~-Tetrakis[2-(dimethylamino)ethyl]propane-1,3-diamine--hydrogen chloride (1/1)
• DTXSID10636591
•  

• Inchi： 1S/C19H46N6.ClH/c1-20(2)12-16-24(17-13-21(3)4)10-9-11-25(18-14-22(5)6)19-15-23(7)8;/h9-19H2,1-8H3;1H
• InChI Key： RXGBGVFNOHUDBZ-UHFFFAOYSA-N
• SMILES： Cl.N(CCN(C)C)(CCN(C)C)CCCN(CCN(C)C)CCN(C)C

Computed Properties

• Exact Mass: 358.37878
• Monoisotopic Mass: 394.355073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.4

Experimental Properties

• Density: 0.929
• Boiling Point: 402.5°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.494
• PSA: 19.44
• LogP: 1.02890